Cyclopentyl-(4-pyridin-4-ylpiperazin-1-yl)methanone

• IUPAC Name: cyclopentyl-(4-pyridin-4-ylpiperazin-1-yl)methanone
• InChI: InChI=1S/C15H21N3O/c19-15(13-3-1-2-4-13)18-11-9-17(10-12-18)14-5-7-16-8-6-14/h5-8,13H,1-4,9-12H2
• InChI Key: FIGQNBHQTJZQAO-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)C(=O)N2CCN(CC2)C3=CC=NC=C3
• Molecular Formula: C15H21N3O
• Molecular Weight: 259.35 g/mol

Description

Cyclopentyl-(4-pyridin-4-ylpiperazin-1-yl)methanone is a chemical compound that belongs to the family of piperazine derivatives. It has gained significant attention in the scientific community due to its potential as a therapeutic agent for various diseases.

Mechanism of Action

The exact mechanism of action of Cyclopentyl-(4-pyridin-4-ylpiperazin-1-yl)methanone is not fully understood. However, it is believed to act on several different targets in the body. It has been shown to inhibit the activity of certain enzymes and receptors, which are involved in inflammation and cancer. It also interacts with several neurotransmitter systems in the brain, which could explain its potential as a treatment for psychiatric disorders.
Biochemical and Physiological Effects:
Cyclopentyl-(4-pyridin-4-ylpiperazin-1-yl)methanone has been shown to have several biochemical and physiological effects. It has been shown to reduce inflammation by inhibiting the activity of certain enzymes and cytokines. It also has anti-cancer properties, as it can induce apoptosis in cancer cells. In addition, it has been shown to modulate several neurotransmitter systems in the brain, which could explain its potential as a treatment for psychiatric disorders.

Advantages and Limitations for Lab Experiments

Cyclopentyl-(4-pyridin-4-ylpiperazin-1-yl)methanone has several advantages for lab experiments. It is relatively easy to synthesize, and the yield of the product can be significantly improved by optimizing the synthesis method. It also has a wide range of potential applications, as it has been shown to have anti-inflammatory, anti-cancer, and anti-viral properties. However, there are also some limitations to its use in lab experiments. It can be difficult to determine the exact mechanism of action, as it interacts with several different targets in the body. In addition, more research is needed to determine its safety and efficacy in humans.

Future Directions

There are several future directions for research on Cyclopentyl-(4-pyridin-4-ylpiperazin-1-yl)methanone. One potential area of research is its use as a treatment for psychiatric disorders. Several studies have suggested that it could be effective in treating depression, anxiety, and other psychiatric disorders. Another potential area of research is its use as a treatment for cancer. It has been shown to have anti-cancer properties, and more research is needed to determine its efficacy in different types of cancer. Finally, more research is needed to determine the safety and efficacy of Cyclopentyl-(4-pyridin-4-ylpiperazin-1-yl)methanone in humans, as well as its potential for drug development.

Synthesis Methods

Cyclopentyl-(4-pyridin-4-ylpiperazin-1-yl)methanone can be synthesized using a multi-step process. The first step involves the reaction of 4-pyridin-4-ylpiperazine with cyclopentanone in the presence of a catalyst. The resulting product is then treated with acetic anhydride to obtain the final product. This synthesis method has been optimized by several researchers, and the yield of the product has been significantly improved.

Scientific Research Applications

Cyclopentyl-(4-pyridin-4-ylpiperazin-1-yl)methanone has been extensively studied for its potential as a therapeutic agent for various diseases. It has been shown to have anti-inflammatory, anti-cancer, and anti-viral properties. Several studies have also suggested that it could be used as a treatment for depression, anxiety, and other psychiatric disorders.